pyridoxal phosphate-6-azophenyl-2/'-sulfonic acid
pyridoxal phosphate-6-azophenyl-2/'-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
121864-87-7
VCID:
VC0054485
InChI:
InChI=1S/C14H14N3O9PS/c1-8-13(19)9(6-18)10(7-26-27(20,21)22)14(15-8)17-16-11-4-2-3-5-12(11)28(23,24)25/h2-6,19H,7H2,1H3,(H2,20,21,22)(H,23,24,25)
SMILES:
CC1=C(C(=C(C(=N1)N=NC2=CC=CC=C2S(=O)(=O)O)COP(=O)(O)O)C=O)O
Molecular Formula:
C14H14N3O9PS
Molecular Weight:
431.32 g/mol
pyridoxal phosphate-6-azophenyl-2/'-sulfonic acid
CAS No.: 121864-87-7
Main Products
VCID: VC0054485
Molecular Formula: C14H14N3O9PS
Molecular Weight: 431.32 g/mol
CAS No. | 121864-87-7 |
---|---|
Product Name | pyridoxal phosphate-6-azophenyl-2/'-sulfonic acid |
Molecular Formula | C14H14N3O9PS |
Molecular Weight | 431.32 g/mol |
IUPAC Name | 2-[[4-formyl-5-hydroxy-6-methyl-3-(phosphonooxymethyl)pyridin-2-yl]diazenyl]benzenesulfonic acid |
Standard InChI | InChI=1S/C14H14N3O9PS/c1-8-13(19)9(6-18)10(7-26-27(20,21)22)14(15-8)17-16-11-4-2-3-5-12(11)28(23,24)25/h2-6,19H,7H2,1H3,(H2,20,21,22)(H,23,24,25) |
Standard InChIKey | RPVOVRHNBSDDRX-VKAVYKQESA-N |
Isomeric SMILES | CC1=N/C(=N\NC2=CC=CC=C2S(=O)(=O)O)/C(=C(C1=O)C=O)COP(=O)(O)O |
SMILES | CC1=C(C(=C(C(=N1)N=NC2=CC=CC=C2S(=O)(=O)O)COP(=O)(O)O)C=O)O |
Canonical SMILES | CC1=C(C(=C(C(=N1)N=NC2=CC=CC=C2S(=O)(=O)O)COP(=O)(O)O)C=O)O |
Synonyms | PPAPS pyridoxal phosphate-6-azophenyl-2'-sulfonic acid |
PubChem Compound | 129514 |
Last Modified | Nov 11 2021 |
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